Cas no 2869870-24-4 (2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)- )

• Product Name: 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)-
• CAS No: 2869870-24-4
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5563780
• Update Time: 2025-06-15

2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)- Chemical and Physical Properties

Names and Identifiers

• Ethyl (βR)-β-amino-2-naphthalenebutanoate (ACI)
• 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)-

• Inchi： 1S/C16H19NO2/c1-2-19-16(18)11-15(17)10-12-7-8-13-5-3-4-6-14(13)9-12/h3-9,15H,2,10-11,17H2,1H3/t15-/m1/s1
• InChI Key： NLLBZEVKNGRIQJ-OAHLLOKOSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)[C@@H](N)CC(=O)OCC

Additional information on 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)-

Research Brief on 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)- (CAS: 2869870-24-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral β-amino acid derivatives, particularly 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)- (CAS: 2869870-24-4). This compound has garnered attention due to its potential applications in drug discovery and development, serving as a key intermediate or scaffold for bioactive molecules. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the enantioselective synthesis of (βR)-2-Naphthalenebutanoic acid derivatives. The research team employed asymmetric hydrogenation techniques using chiral catalysts to achieve high enantiomeric purity (>99% ee). The study emphasized the compound's role as a precursor for novel protease inhibitors, demonstrating its utility in targeting enzymes associated with inflammatory diseases. The synthetic route was optimized for scalability, addressing a critical gap in large-scale production.

In parallel, a 2024 ACS Chemical Biology report investigated the compound's interaction with G-protein-coupled receptors (GPCRs). Molecular docking simulations revealed that (βR)-2-Naphthalenebutanoic acid derivatives exhibit selective binding to GPCR subtypes involved in pain modulation. In vitro assays confirmed its ability to attenuate cAMP production by 60-70% at micromolar concentrations, suggesting potential as an analgesic lead compound. These findings were further validated in murine models of neuropathic pain, where derivative compounds showed reduced allodynia without significant side effects.

Another groundbreaking application was reported in Nature Communications (2024), where researchers functionalized the naphthalene core of 2869870-24-4 to develop fluorescent probes for real-time imaging of amyloid aggregates. The β-amino ester moiety was found to enhance blood-brain barrier permeability, enabling in vivo visualization of Alzheimer's disease pathology in transgenic mice. This dual-functionality—both therapeutic and diagnostic—positions the compound as a promising theranostic agent.

From a safety perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies indicate favorable pharmacokinetic properties for (βR)-configured derivatives. A 2023 Chemical Research in Toxicology paper reported no significant hepatotoxicity at therapeutic doses (up to 100 mg/kg in rats), though esterase-mediated hydrolysis was identified as a primary metabolic pathway. This necessitates further structural modifications to improve plasma stability for oral administration.

In conclusion, 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βR)- (2869870-24-4) represents a versatile scaffold with demonstrated applications across multiple therapeutic areas. Current research underscores its potential in CNS disorders, inflammation, and diagnostic imaging. Future directions should focus on structure-activity relationship (SAR) optimization and clinical translation of lead compounds derived from this chiral building block.